![molecular formula C21H24N4O2 B5693232 1-(4-butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide CAS No. 904813-66-7](/img/structure/B5693232.png)
1-(4-butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
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Description
Synthesis Analysis
The synthesis of compounds similar to "1-(4-butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide" typically involves multistep chemical reactions. These processes often start with the preparation of 1,2,3-triazole rings through click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). The synthesis may further involve steps like N-alkylation, amide bond formation, and aromatic substitution to introduce various functional groups into the molecule (Das, Dey, & Pathak, 2019).
Molecular Structure Analysis
The molecular structure of compounds within this category is often confirmed using techniques such as NMR spectroscopy and X-ray crystallography. These methods provide detailed insights into the molecule's geometric parameters, confirming the presence of the 1,2,3-triazole ring and the spatial arrangement of the butylphenyl and methoxyphenyl groups. The structure is further characterized by intermolecular and intramolecular hydrogen bonding, which can influence the compound's physical properties and reactivity (Shen et al., 2013).
Chemical Reactions and Properties
1,2,3-Triazole derivatives are known for their versatile chemical reactivity, participating in various chemical transformations. These compounds can undergo reactions such as nucleophilic substitution, oxidation, and further cycloaddition reactions. The presence of functional groups like carboxamide allows for selective modifications, enabling the synthesis of a wide array of derivatives with tailored properties for specific applications.
Physical Properties Analysis
The physical properties of "this compound" and related compounds, such as melting point, solubility, and crystalline structure, are crucial for their practical applications. These properties are significantly influenced by the compound's molecular structure, particularly the arrangement of functional groups and the molecular conformation stabilized by hydrogen bonding (Pokhodylo, Slyvka, & Pavlyuk, 2020).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-(4-butylphenyl)-N-(2-methoxyphenyl)-5-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2/c1-4-5-8-16-11-13-17(14-12-16)25-15(2)20(23-24-25)21(26)22-18-9-6-7-10-19(18)27-3/h6-7,9-14H,4-5,8H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVTFSQSGGGTULB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901138205 |
Source
|
Record name | 1-(4-Butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901138205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
904813-66-7 |
Source
|
Record name | 1-(4-Butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=904813-66-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(4-Butylphenyl)-N-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901138205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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